Cas no 668972-79-0 (ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate)
668972-79-0 structure
Product Name:ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
CAS No:668972-79-0
MF:C13H13NO4
MW:247.246623754501
CID:1713353
PubChem ID:60095247
Update Time:2025-09-20
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester
- ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
- F1967-2787
- AKOS026713863
- SCHEMBL6835630
- ethyl 5-(3-methoxyphenyl)-1,3-oxazole-2-carboxylate
- 668972-79-0
-
- Inchi: 1S/C13H13NO4/c1-3-17-13(15)12-14-8-11(18-12)9-5-4-6-10(7-9)16-2/h4-8H,3H2,1-2H3
- InChI Key: UHFHPALPRBBAHY-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=NC=C1C1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 247.08449
- Monoisotopic Mass: 247.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.56
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E288361-100mg |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E288361-500mg |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 500mg |
$ 320.00 | 2022-06-05 | ||
| TRC | E288361-1g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 1g |
$ 475.00 | 2022-06-05 | ||
| Life Chemicals | F1967-2787-0.25g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1967-2787-0.5g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1967-2787-1g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1967-2787-2.5g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1967-2787-5g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1967-2787-10g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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